N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide

• IUPAC Name: N-[(Z)-thiophen-2-ylmethylideneamino]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• InChI: InChI=1S/C13H14N4OS/c18-13(17-14-8-9-4-3-7-19-9)12-10-5-1-2-6-11(10)15-16-12/h3-4,7-8H,1-2,5-6H2,(H,15,16)(H,17,18)/b14-8-
• InChI Key: HFDGCAGADZJKHB-ZSOIEALJSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2)C(=O)NN=CC3=CC=CS3
• Isomeric SMILES: C1CCC2=C(C1)C(=NN2)C(=O)N/N=C\C3=CC=CS3
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

N-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide, also known as THI, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a hydrazone derivative of indazole, which is a heterocyclic compound that contains nitrogen in its ring structure. THI has been reported to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is not fully understood, but several studies have suggested that it may act through multiple pathways. N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been reported to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt pathway. N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has also been shown to inhibit NF-κB activation, which is a key regulator of inflammation. Furthermore, N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been reported to inhibit viral replication by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been reported to exhibit several biochemical and physiological effects. N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer activity. N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has also been reported to inhibit the production of pro-inflammatory cytokines, which may explain its anti-inflammatory activity. In addition, N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been shown to inhibit viral replication, which may be attributed to its antiviral activity.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is its broad spectrum of biological activities, which makes it a promising candidate for drug development. N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has also been reported to exhibit good pharmacokinetic properties, including good oral bioavailability and low toxicity. However, one of the limitations of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is its poor solubility in aqueous solutions, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide. One of the potential applications of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is in the treatment of viral infections, particularly HSV-1 and HSV-2. Further studies are needed to elucidate the mechanism of action of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide against these viruses and to evaluate its efficacy in vivo. Another potential application of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide is in the treatment of inflammatory diseases, such as rheumatoid arthritis. Further studies are needed to evaluate the anti-inflammatory activity of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide in animal models of inflammation. In addition, the development of N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide derivatives with improved solubility and efficacy is an area of active research.

Scientific Research Applications

N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been extensively studied for its potential therapeutic applications. Several studies have reported that N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide exhibits anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has also been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, N'-(2-thienylmethylene)-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide has been shown to have antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).